Cas no 2172473-69-5 (1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172473-69-5
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 6330302
• PubChem ID: 165822853
• Update Time: 2025-10-12

1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid
• 2172473-69-5
• 1-[(tert-butoxy)carbonyl]-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid
• EN300-1632710

• Inchi： 1S/C13H21NO6/c1-11(2,3)20-10(17)14-5-4-12(6-14,9(15)16)13(18)7-19-8-13/h18H,4-8H2,1-3H3,(H,15,16)
• InChI Key： ZQNDQCSKIYJTMQ-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.3Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid

1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid

The compound with CAS No 2172473-69-5, known as 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a tert-butoxycarbonyl group and a hydroxyoxetane moiety. The presence of these functional groups makes it a versatile building block for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of bioactive molecules. The tert-butoxycarbonyl (Boc) group is well-known for its role as a protecting group in peptide synthesis, while the hydroxyoxetane moiety introduces additional hydroxyl functionality, enhancing the compound's potential for hydrogen bonding and interactions with biological systems. These features make it an attractive candidate for exploring its role in drug design and delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, ring-forming reactions, and protective group strategies. The incorporation of the Boc group ensures stability during intermediate steps, while the hydroxyoxetane ring adds complexity to the molecule's architecture. Researchers have demonstrated that this compound can serve as a precursor for generating more intricate structures, such as macrocyclic compounds or bioconjugates, which are highly sought after in modern drug discovery.

From a structural perspective, the pyrrolidine ring provides rigidity and planarity to the molecule, facilitating interactions with target biomolecules. The tert-butoxycarbonyl group not only protects the amine functionality during synthesis but also contributes to the molecule's solubility and stability. Meanwhile, the hydroxyoxetane moiety introduces stereochemical diversity, which is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Emerging research has also explored the use of this compound in materials science applications. Its ability to form self-assembled structures or covalent networks makes it a promising candidate for developing advanced materials with tailored properties. For instance, studies have shown that derivatives of this compound can be used to create stimuli-responsive polymers or nanomaterials with applications in sensing or drug delivery.

In conclusion, 1-(tert-butoxy)carbonyl-3-(3-hydroxyoxetan-3-yl)pyrrolidine-3-carboxylic acid (CAS No 2172473-69-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both theoretical and applied research.